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Cat. No.: B1208433

\ J

An In-depth Technical Guide to the Physical Properties of trans-2-Hexene

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-2-Hexene, an acyclic alkene, is a fundamental building block and intermediate in organic
synthesis. Its utility spans from academic research exploring reaction mechanisms to industrial
applications in polymer chemistry and the synthesis of fine chemicals. A thorough
understanding of its physical properties is paramount for its safe handling, effective application
in synthetic protocols, and accurate characterization. This guide provides a detailed
examination of the core physical and chemical properties of trans-2-Hexene, grounded in
established data to support laboratory and development endeavors.

Molecular and Chemical Identity

The unambiguous identification of a chemical substance is the foundation of scientific integrity.
trans-2-Hexene is systematically identified by a set of unique descriptors that define its
molecular structure and ensure its distinction from isomers such as cis-2-hexene and 1-
hexene.

e IUPAC Name: (E)-hex-2-ene[1]

e Molecular Formula: CeH12[2]
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Molecular Weight: 84.16 g/mol [1][2]

CAS Number: 4050-45-7

SMILES String: CCC/C=C/C[2][3]

INChl Key: RYPKRALMXUUNKS-HWKANZROSA-N[2][3]

The trans-configuration, designated by the '(E)-' prefix, refers to the orientation of the alkyl
groups on opposite sides of the carbon-carbon double bond. This stereochemistry significantly
influences the molecule's physical properties when compared to its cis-isomer.

Caption: Molecular structure of trans-2-Hexene.

Core Physicochemical Properties

The physical properties of trans-2-Hexene dictate its behavior under various experimental
conditions. The following table summarizes these key characteristics.
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Property Value Conditions Source(s)
o Standard Temperature
Appearance Clear, colorless liquid [4][5]
and Pressure
Odor Mild hydrocarbon [2][6]
Boiling Point 68-69 °C Atmospheric Pressure  [3][4][6][7]
Melting Point -98.5t0-98 °C [B11417118]
Density 0.669 g/mL 25°C [3]
0.680 g/mL 20 °C [4]
Refractive Index (n_D) 1.393 - 1.396 20 °C 31141171
Vapor Pressure 173 mmHg 25°C [1][7]
263 mmHg 37.7 °C [3114]
Flash Point -20 °C (-4 °F) Closed Cup [6]
Insoluble in water;

- Soluble in organic

Solubility 25°C [1112][5]

solvents (benzene,

ether, ethanol)

In-Depth Analysis of Physical Properties
State, Appearance, and Odor

At standard temperature and pressure, trans-2-Hexene exists as a clear, colorless liquid with a
mild, non-descript hydrocarbon odor.[2][4][6] Its liquid state under typical laboratory conditions
makes it a readily usable reagent and solvent.

Boiling and Melting Points

The boiling point of trans-2-Hexene is consistently reported in the range of 68-69°C.[3][6] The
trans-configuration allows for a more linear molecular shape compared to its cis-isomer, leading
to slightly different intermolecular packing and forces, which in turn affects boiling and melting
points. The reported melting point has a wider range in the literature, with values from -149°C
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to -98°C, though most sources converge around -98.5°C.[3][6][7][8][9] This variability may stem
from differences in measurement techniques or sample purity. For practical purposes, it is
considered to have a very low freezing point.

Density and Refractive Index

The density of trans-2-Hexene is approximately 0.67-0.68 g/mL near room temperature,
indicating it is significantly less dense than water.[3][4] The refractive index, a measure of how
light propagates through the substance, is a critical parameter for purity assessment and is
typically measured at 20°C using the sodium D-line (589 nm). The value for trans-2-Hexene is
consistently reported around 1.393-1.396.[3][7][10] Any significant deviation from this value can
indicate the presence of impurities or isomeric contamination.

Solubility Profile

As a non-polar hydrocarbon, trans-2-Hexene is practically insoluble in water but exhibits high
solubility in a wide range of non-polar and weakly polar organic solvents, such as ethanol,
ether, and benzene.[1][2] This "like dissolves like" principle is fundamental to its use in organic
synthesis, where it can serve as a non-polar reaction medium or be easily separated from
aqueous phases during workup procedures.

Vapor Pressure and Flammability

trans-2-Hexene is a volatile compound, as evidenced by its relatively high vapor pressure (173
mmHg at 25°C).[1][7] This volatility, combined with a very low flash point of -20°C, makes it a
highly flammable liquid.[6] The flash point is the lowest temperature at which the liquid can
vaporize to form an ignitable mixture in air. This property underscores the critical need for
stringent safety protocols, including storage in a designated flammables area and handling
away from all potential ignition sources.[4]

Spectroscopic and Analytical Characterization

Confirming the identity and purity of trans-2-Hexene is a crucial step in any research or
development workflow. A multi-technique approach provides a self-validating system for quality
control.

Experimental Protocol for Identity Verification
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e Gas Chromatography-Mass Spectrometry (GC-MS):
o Objective: To assess purity and confirm molecular weight.

o Methodology: A dilute solution of the sample in a volatile solvent (e.g., hexane) is injected
into a GC equipped with a non-polar column. The retention time is compared against a
known standard. The eluent is directed into a mass spectrometer.

o Expected Outcome: A single major peak on the chromatogram indicates high purity. The
mass spectrum should show a molecular ion (M+) peak at m/z = 84, corresponding to the
molecular weight of hexene, along with a characteristic fragmentation pattern.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
o Objective: To confirm the molecular structure and verify the trans-stereochemistry.

o Methodology: The sample is dissolved in a deuterated solvent (e.g., CDCIs) and analyzed
by 1H and 3C NMR.

o Expected Outcome: The 'H NMR spectrum is definitive for the trans-isomer. The vinylic
protons (-CH=CH-) will appear as a multiplet with a characteristic large coupling constant
(3J) of approximately 11-18 Hz, which is significantly different from the smaller coupling
constant observed for the cis-isomer (6-15 Hz).[11] The 3C NMR will show distinct signals
for the vinylic, allylic, and methyl carbons.

« Infrared (IR) Spectroscopy:
o Objective: To identify key functional groups.
o Methodology: A thin film of the liquid sample is analyzed via FTIR.

o Expected Outcome: The spectrum should display a characteristic C=C stretching vibration.
While not definitive for stereochemistry on its own, it confirms the presence of the alkene
functional group.[10][12]

Safety, Handling, and Storage

The hazardous nature of trans-2-Hexene necessitates strict adherence to safety protocols.
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e Primary Hazards:
o Flammability: Highly flammable liquid and vapor.[4]
o Aspiration Hazard: May be fatal if swallowed and enters airways.[13][14]
o lrritation: Causes skin and serious eye irritation.[13][14]

e Handling Procedures:

o

Work in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.[14]

[¢]

Keep away from heat, sparks, open flames, and other ignition sources.[15]

[¢]

Use explosion-proof electrical equipment.

[e]

Wear appropriate personal protective equipment (PPE), including safety glasses,
chemical-resistant gloves, and a lab coat.[14]

o Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable liquids.[4]

o Ground and bond containers when transferring material to prevent static discharge.

Conclusion

trans-2-Hexene is a valuable chemical with well-defined physical properties. Its low boiling
point, high volatility, and characteristic spectroscopic signatures are key parameters that inform
its application and handling. For researchers and developers, a comprehensive grasp of these
properties—from its molecular identity and physicochemical constants to its safety profile—is
essential for conducting reliable, safe, and reproducible science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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